N-[1-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]-3-propyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-[1-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]-5-propyl-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C13H19N5O2/c1-4-6-9-7-11(17-16-9)12(19)15-10(5-2)13-14-8(3)18-20-13/h7,10H,4-6H2,1-3H3,(H,15,19)(H,16,17)
• InChI Key: ZQOUZVVNVSTWRD-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=NN1)C(=O)NC(CC)C2=NC(=NO2)C
• Molecular Formula: C13H19N5O2
• Molecular Weight: 277.32 g/mol

Description

N-[1-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]-3-propyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C13H19N5O2 and its molecular weight is 277.32 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 277.15387487 g/mol and the complexity rating of the compound is 328. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of compounds similar to N-[1-(3-methyl-1,2,4-oxadiazol-5-yl)propyl]-3-propyl-1H-pyrazole-5-carboxamide have been extensively studied. For example, the synthesis and analytical characterization of compounds containing the pyrazole and oxadiazole rings highlight the versatility of these structures in creating bioisosteric replacements for other heterocyclic compounds. This approach is fundamental in the development of new materials and pharmaceuticals, showcasing the chemical's potential in research chemical synthesis (McLaughlin et al., 2016).

Antimicrobial and Antitubercular Activities

The antimicrobial and antitubercular properties of compounds containing oxadiazole rings, similar to the one in the query, have been documented. These compounds exhibit significant activity against Mycobacterium tuberculosis, highlighting their potential in addressing tuberculosis and other bacterial infections. The study of substituted isosteres of pyridine- and pyrazinecarboxylic acids, for instance, indicates the relevance of such compounds in developing new antimycobacterial agents (Gezginci et al., 1998).

Insecticidal Activity

The insecticidal activity of compounds featuring 1,3,4-oxadiazole rings has been explored, demonstrating their potential in pest management. For example, derivatives containing oxadiazole rings were tested against the diamondback moth, showing promising results. This suggests the compound's utility in the synthesis of novel insecticides, contributing to agricultural research and pest control strategies (Qi et al., 2014).

Anticancer Activity

The exploration of N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and their derivatives in cytotoxicity studies against cancer cells highlights the potential of such compounds in anticancer research. These studies provide insights into the design and synthesis of new therapeutic agents targeting various types of cancer (Hassan et al., 2014).

Bioisosteric Design and SAR Studies

The design and synthesis of anthranilic diamide analogues containing oxadiazole rings for insecticidal activity underscore the importance of structure-activity relationship (SAR) studies in developing more effective and selective pesticides. These research efforts contribute to the understanding of how structural modifications affect biological activity, guiding the development of novel compounds with improved properties (Liu et al., 2017).

Safety and Hazards

The safety and hazards of 1,2,4-oxadiazoles can vary depending on the specific compound. Some 1,2,4-oxadiazoles are sold for research purposes and come with hazard statements.

Future Directions

1,2,4-Oxadiazoles have shown potential in various areas such as anti-infective agents. The future research directions could involve designing new chemical entities with potential anti-infective activity.